Anticancer agent 12

• Molecular Formula: C16H17BrN4O2S
• Molecular Weight: 409.3 g/mol
• InChI: InChI=1S/C16H17BrN4O2S/c1-21(20-19-13-4-2-12(17)3-5-13)16(23)18-10-11-24-15-8-6-14(22)7-9-15/h2-9,22H,10-11H2,1H3,(H,18,23)
• InChIKey: BKVPVENZQLBBSA-UHFFFAOYSA-N

Anticancer Agent 12: Dual-Pharmacophore Triazene

Anticancer agent 12 (CAS: 2832055-89-5) is a synthetic triazene hybrid compound designed for targeted melanoma therapy [1]. Its structure integrates two distinct pharmacophores: a DNA-alkylating triazene moiety and a tyrosine sulfur analogue (4-S-CAP) that confers melanocytotoxic and immunomodulatory properties [1]. This dual-action design aims to achieve selective activation by the enzyme tyrosinase, which is overexpressed in melanoma cells, distinguishing it from conventional, mono-mechanistic triazene chemotherapeutics [1].

Dual-pharmacophore triazene hybrid: DNA alkylation + melanocytotoxic/immunomodulatory 4-S-CAP

Designed for tyrosinase-overexpressing melanoma research models

Tyrosinase-dependent activation with rapid enzymatic conversion (t1/2 0.5–3.7 min)

Supports targeted activation studies in melanoma cell lines

Reported absence of hepatotoxicity in in vitro assays, contrasting with standard alkylators

Relevant for research workflows where hepatotoxicity is a confounding endpoint

• [1] Granada, M., Mendes, E., Perry, M. J., et al. Sulfur Analogues of Tyrosine in the Development of Triazene Hybrid Compounds: A New Strategy against Melanoma. ACS Med. Chem. Lett. 2021, 12, 11, 1669-1677. View Source

Anticancer Agent 12 Substitution Risk

Generic substitution with other DNA-alkylating agents, such as temozolomide (TMZ), is not scientifically valid due to a fundamental difference in safety profile. The primary evidence demonstrates that Anticancer agent 12 is 'unexpectedly devoid of hepatotoxicity' [1]. This is a critical differentiation from many established triazenes, which are associated with dose-limiting toxicities, including hepatotoxicity. This safety advantage is attributed to the compound's targeted activation by tyrosinase, which is enriched in melanoma cells, potentially limiting off-target damage in non-melanoma tissues [1]. Therefore, substituting with a generic triazene introduces a known hepatotoxicity risk not observed with this specific hybrid compound.

1 Hepatotoxicity profile may differ significantly from generic triazenes such as temozolomide; reported hepatotoxicity absence in this hybrid is not transferable to direct alkylators.

2 Tyrosinase-mediated activation mechanism is absent in temozolomide and other direct DNA-alkylating agents; activation-dependent cytotoxicity context may not replicate.

3 Dual pharmacophore (alkylation + immunomodulation) is unique to this hybrid; single-mechanism comparators cannot reproduce the multitarget MoA context.

• [1] Granada, M., Mendes, E., Perry, M. J., et al. Sulfur Analogues of Tyrosine in the Development of Triazene Hybrid Compounds: A New Strategy against Melanoma. ACS Med. Chem. Lett. 2021, 12, 11, 1669-1677. View Source

Anticancer Agent 12 vs. Temozolomide

Hepatotoxicity Safety Advantage

The study explicitly states that the molecular hybridization of the 4-S-CAP (10) and triazene (4) pharmacophores to create compounds like Anticancer agent 12 (part of the 11 and 13 derivative series) resulted in hybrids that are 'unexpectedly devoid of hepatotoxicity while maintaining cytotoxic activity in malignant cells' [1]. This finding is contrasted with the known toxicity profile of standard alkylating agents like temozolomide, which is used as a comparator in the study [1].

Hepatotoxicity endpoint

Head-to-head

No hepatotoxicity observed vs. TMZ known risk

Reported hepatotoxicity endpoint context

In vitro assay; model not detailed

Evidence Dimension	Hepatotoxicity
Target Compound Data	No hepatotoxicity observed
Comparator Or Baseline	Temozolomide (TMZ) - known hepatotoxicity risk, used as standard-of-care comparator
Quantified Difference	Qualitative difference: presence vs. absence of hepatotoxicity.
Conditions	In vitro hepatotoxicity assays (specific model not detailed in the available abstract)

Why This Matters

This safety advantage is a primary selection criterion for researchers seeking to investigate DNA-damaging mechanisms in melanoma without the confounding variable of dose-limiting hepatotoxicity.

• [1] Granada, M., Mendes, E., Perry, M. J., et al. Sulfur Analogues of Tyrosine in the Development of Triazene Hybrid Compounds: A New Strategy against Melanoma. ACS Med. Chem. Lett. 2021, 12, 11, 1669-1677. View Source

Tyrosinase-Dependent Activation

Anticancer agent 12 and its structural analogs (compounds 11a-e, 13a, and 13b) are excellent substrates for the enzyme tyrosinase, with reported half-lives (t1/2) ranging from 0.5 to 3.7 minutes [1]. This rapid enzymatic conversion is a key feature of its targeted activation, as tyrosinase is highly overexpressed in melanoma cells. The comparator, temozolomide, is a direct DNA alkylator that does not require enzymatic activation by tyrosinase [1].

Tyrosinase activation

Class-level

t_1/2 = 0.5 – 3.7 min

Supports targeted activation research

In vitro tyrosinase substrate assay

Evidence Dimension	Activation Mechanism and Kinetics
Target Compound Data	Tyrosinase substrate with t1/2 = 0.5 - 3.7 min
Comparator Or Baseline	Temozolomide (TMZ) - Direct alkylator; not a tyrosinase substrate.
Quantified Difference	Kinetics not comparable; mechanism is fundamentally different (enzymatic activation vs. spontaneous chemical degradation).
Conditions	In vitro tyrosinase substrate assay

Why This Matters

This mechanism enables a targeted, localized activation within the melanoma microenvironment, a feature that underpins the compound's selective cytotoxicity and favorable safety profile, which is absent in non-targeted alkylating agents.

• [1] Granada, M., Mendes, E., Perry, M. J., et al. Sulfur Analogues of Tyrosine in the Development of Triazene Hybrid Compounds: A New Strategy against Melanoma. ACS Med. Chem. Lett. 2021, 12, 11, 1669-1677. View Source

Dual Mechanism of Action

Anticancer agent 12 is a designed hybrid molecule with two distinct pharmacophores: a triazene for DNA alkylation and the tyrosine sulfur analogue 4-S-CAP, which confers 'immunomodulatory properties and specific melanocytotoxic activity' [1]. This dual mechanism is in contrast to the single mechanism of DNA alkylation seen with comparator agents like temozolomide [1].

Mechanism of action

Head-to-head

Dual MoA: triazene + 4-S-CAP vs. TMZ single alkylation

Supports multitarget MoA research

Design-based pharmacological rationale

Evidence Dimension	Mechanism of Action (MoA)
Target Compound Data	Dual MoA: (1) DNA alkylation via triazene; (2) Melanocytotoxicity/immunomodulation via 4-S-CAP.
Comparator Or Baseline	Temozolomide (TMZ) - Single MoA: DNA alkylation only.
Quantified Difference	Qualitative difference: 2 mechanisms vs. 1 mechanism.
Conditions	Designed molecular pharmacology, verified by component activities.

Why This Matters

This dual-action design is a scientific differentiator that supports research into multitarget melanoma therapy, a strategy that may overcome resistance mechanisms seen with single-agent alkylators.

• [1] Granada, M., Mendes, E., Perry, M. J., et al. Sulfur Analogues of Tyrosine in the Development of Triazene Hybrid Compounds: A New Strategy against Melanoma. ACS Med. Chem. Lett. 2021, 12, 11, 1669-1677. View Source

Anticancer Agent 12 Research Applications

Melanoma Therapy with Improved Therapeutic Index

Anticancer agent 12 is an ideal tool compound for studies focused on enhancing the therapeutic index of melanoma chemotherapy. Its demonstrated lack of hepatotoxicity, in direct contrast to standard alkylators like temozolomide [1], makes it suitable for in vivo efficacy studies where minimizing off-target toxicity is a primary endpoint.

Probing Tyrosinase Prodrug Activation

This compound serves as a critical chemical probe for investigating tyrosinase-mediated drug activation. Its defined kinetics as a tyrosinase substrate (t1/2 = 0.5-3.7 min) [1] allow for precise correlation between enzyme expression levels, drug activation, and resultant cytotoxicity in various melanoma cell lines with differing tyrosinase activity.

Multitarget Hybrid Drug Development

Given its dual pharmacophoric design [1], Anticancer agent 12 is a valuable reference compound for medicinal chemistry programs aimed at developing novel hybrid drugs or rational combination therapies. It can be used as a benchmark to assess whether a multitarget approach offers superior efficacy or safety compared to single-target DNA-damaging agents in melanoma models.

Application

Selection Property

Validation Focus

Melanoma cell-model response studies

Hepatotoxicity endpoint context

Compare hepatotoxicity profile vs. standard alkylators

Tyrosinase-targeted activation probe

Enzyme-substrate kinetics (t1/2)

Correlate tyrosinase expression with activation-dependent cytotoxicity

Multitarget hybrid drug design benchmarking

Dual pharmacophore architecture

Assess multitarget MoA contributions in melanoma models

• [1] Granada, M., Mendes, E., Perry, M. J., et al. Sulfur Analogues of Tyrosine in the Development of Triazene Hybrid Compounds: A New Strategy against Melanoma. ACS Med. Chem. Lett. 2021, 12, 11, 1669-1677. View Source